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Compound of Interest

Compound Name: Calciumdodecanoate

Cat. No.: B13835039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal properties of Calcium

dodecanoate (also known as calcium laurate), a metallic soap with increasing relevance in

various scientific and industrial applications, including pharmaceuticals. This document details

the key thermal events, presents quantitative data in a structured format, and outlines the

experimental protocols used for their determination.

Introduction to Calcium Dodecanoate
Calcium dodecanoate is the calcium salt of dodecanoic acid (lauric acid). Its structure consists

of a calcium ion (Ca²⁺) coordinated to two dodecanoate anions. This arrangement results in a

lamellar crystalline structure in the solid state. The thermal behavior of this material is of critical

importance for its application as a lubricant, stabilizer, and excipient in various formulations.

Understanding its melting point, phase transitions, and decomposition profile is essential for

predicting its performance and stability under different processing and storage conditions.

Quantitative Thermal Properties
The key thermal properties of Calcium dodecanoate are summarized in the table below. It is

important to note that some literature reports a significantly lower melting point (around 43.8

°C); this is likely attributable to impurities or the presence of hydrates in the analyzed samples.

[1] The consensus in more recent and detailed thermal analysis studies points to a much higher

melting temperature for the pure, anhydrous form.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13835039?utm_src=pdf-interest
https://foodb.ca/compounds/FDB011454
https://www.evitachem.com/product/evt-340064
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13835039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermal Property Value Notes

Melting Point 182 °C
Represents the transition to an

isotropic molten salt phase.

Chain Disorder Transition 100 - 150 °C

A solid-solid transition to a

'rotator' phase where the

aliphatic chains gain rotational

freedom.

Decomposition Onset ~200 °C

The temperature at which

thermal degradation begins,

primarily through

decarboxylation.

Specific Heat Capacity Data not available

Specific heat capacity values

for Calcium dodecanoate are

not readily available in the

reviewed literature. For

reference, the specific heat of

lauric acid is 1.80 J/g.[3]

Phase Transitions and Decomposition Mechanism
Calcium dodecanoate exhibits a series of thermal events upon heating. The first significant

event is a solid-solid phase transition occurring between 100 and 150 °C.[2] In this transition,

the ordered crystalline lattice transforms into a more disordered 'rotator' phase, where the long

aliphatic chains of the dodecanoate molecules gain rotational mobility while the overall layered

structure is maintained.

The melting of Calcium dodecanoate to an isotropic liquid occurs at approximately 182 °C.[2]

Above this temperature, the ionic layers dissociate, and the material behaves as a molten salt.

Thermal decomposition commences at around 200 °C.[2] The primary mechanism of

decomposition is decarboxylation, which involves the loss of carbon dioxide from the

carboxylate groups. This process leads to the formation of ketones and ultimately yields

calcium carbonate as a solid residue.[2]
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Experimental Protocols for Thermal Analysis
The characterization of the thermal properties of Calcium dodecanoate is primarily achieved

through Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). The

following sections detail the typical experimental methodologies for these techniques.

Thermogravimetric Analysis (TGA)
Thermogravimetric Analysis is employed to determine the thermal stability and decomposition

profile of Calcium dodecanoate by measuring the change in mass of a sample as a function of

temperature in a controlled atmosphere.

Methodology:

Sample Preparation: A small, representative sample of Calcium dodecanoate (typically 5-10

mg) is accurately weighed and placed into a tared TGA sample pan, commonly made of

alumina or platinum.

Instrument Setup: The TGA instrument is purged with an inert gas, such as nitrogen, at a

constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

Temperature Program: The sample is heated from ambient temperature to a final

temperature (e.g., 600-800 °C) at a constant heating rate, typically 10 °C/min.

Data Acquisition: The instrument continuously records the sample mass as a function of

temperature. The resulting TGA curve plots the percentage of initial mass remaining on the

y-axis against the temperature on the x-axis. The derivative of the TGA curve (DTG curve)

can be used to identify the temperatures of maximum decomposition rates.

Differential Scanning Calorimetry (DSC)
Differential Scanning Calorimetry is used to measure the heat flow into or out of a sample as it

is subjected to a controlled temperature program. This technique is ideal for determining

melting points, phase transition temperatures, and enthalpies of these transitions.

Methodology:
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Sample Preparation: A small amount of Calcium dodecanoate (typically 2-5 mg) is

hermetically sealed in an aluminum DSC pan. An empty, sealed aluminum pan is used as a

reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell. The cell is

purged with an inert gas, such as nitrogen, at a constant flow rate.

Temperature Program: A common method involves a heat-cool-heat cycle to erase the

sample's prior thermal history.

First Heating Scan: The sample is heated from ambient temperature to a temperature

above its melting point (e.g., 200 °C) at a controlled rate (e.g., 10 °C/min).

Cooling Scan: The sample is then cooled back to the starting temperature at a controlled

rate.

Second Heating Scan: A second heating scan is performed under the same conditions as

the first to obtain data on the amorphous sample.

Data Acquisition: The DSC instrument measures the differential heat flow between the

sample and the reference. The resulting thermogram plots heat flow against temperature.

Endothermic events, such as melting and phase transitions, appear as peaks.

Visualizations of Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the logical flow of the

experimental protocols described above.
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Instrument Setup

Thermal Analysis

Data Acquisition & Analysis
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Calcium Dodecanoate

Place in TGA pan
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Thermogravimetric Analysis (TGA) Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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